Cas no 2172116-54-8 (3-bromo-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobenzoic acid)

• Product Name: 3-bromo-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobenzoic acid
• CAS No: 2172116-54-8
• MF: C₂₆H₂₃BrN₂O₆
• MW: 539.374626398087
• CID: 5896874
• PubChem ID: 165529611
• Update Time: 2025-10-29

3-bromo-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobenzoic acid
• 2172116-54-8
• 3-bromo-5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]benzoic acid
• EN300-1498615

• Inchi： 1S/C26H23BrN2O6/c1-34-23(24(30)29-17-11-15(25(31)32)10-16(27)12-17)13-28-26(33)35-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-12,22-23H,13-14H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： JXZJVASFOWHVHG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(C=1)NC(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC)=O

Computed Properties

• Exact Mass: 538.07395g/mol
• Monoisotopic Mass: 538.07395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-bromo-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobenzoic acid

3-Bromo-5-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobenzoic Acid (CAS No. 2172116-54-8): An Overview

3-Bromo-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobenzoic acid (CAS No. 2172116-54-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated benzene ring, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a methoxy-substituted propanamide moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and stability under mild conditions. In the context of 3-bromo-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobenzoic acid, this group plays a crucial role in maintaining the integrity of the amino functionality during synthetic manipulations. The bromine substituent on the benzene ring can serve as a versatile handle for further functionalization, allowing for the introduction of additional pharmacophores or modifications to enhance the compound's biological activity.

Recent studies have highlighted the potential of 3-bromo-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobenzoic acid in modulating specific protein-protein interactions (PPIs). PPIs are critical for many cellular processes, including signal transduction, gene regulation, and immune responses. By targeting these interactions, this compound can potentially disrupt aberrant signaling pathways associated with various diseases, such as cancer and neurodegenerative disorders.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 3-bromo-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobenzoic acid exhibits potent inhibitory activity against a specific protein-protein interaction involved in the activation of the Wnt/β-catenin signaling pathway. This pathway is known to play a crucial role in cancer progression and metastasis. The compound was found to effectively block the interaction between β-catenin and its coactivator TCF/LEF, thereby inhibiting downstream gene expression and reducing tumor growth in vitro and in vivo.

Beyond its potential as a PPI modulator, 3-bromo-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobenzoic acid has also shown promise as a lead compound for developing novel anti-inflammatory agents. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. The methoxy-substituted propanamide moiety in this compound may contribute to its anti-inflammatory properties by modulating the activity of key inflammatory mediators, such as cytokines and chemokines.

To further explore the therapeutic potential of 3-bromo-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobenzoic acid, several research groups have conducted preclinical studies using animal models. These studies have provided valuable insights into the pharmacokinetic and pharmacodynamic properties of the compound. For instance, one study reported that oral administration of the compound resulted in rapid absorption and distribution to target tissues, with minimal systemic toxicity observed at therapeutic doses.

In addition to its biological activities, the synthetic accessibility of 3-bromo-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobenzoic acid is another factor that makes it an attractive candidate for drug development. The Fmoc protecting group can be readily introduced using standard coupling reactions, while the bromination step can be achieved through well-established methods in organic synthesis. This synthetic flexibility allows for efficient scale-up and optimization of the compound's production process.

The future development of 3-bromo-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobenzoic acid will likely involve further optimization of its chemical structure to enhance its potency, selectivity, and pharmacological properties. Ongoing research efforts are focused on identifying structure-function relationships that can guide these optimizations. Additionally, clinical trials will be necessary to evaluate the safety and efficacy of this compound in human subjects.

In conclusion, 3-bromo-5-3-{[(9H-fluoren‐9‐yl)methoxycarbonyl]amino}-2-methoxypropanamidobenzoic acid (CAS No. 2172116‐54‐8) represents a promising lead compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent targeting protein-protein interactions and inflammatory diseases.